Cas no 1260877-43-7 (tert-butyl 2-(3-bromo-5-fluorophenyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-bromo-5-fluorophenyl)pyrrolidine-1-carboxylate
• CAS No: 1260877-43-7
• MF: C₁₅H₁₉BrFNO₂
• MW: 344.219267129898
• CID: 6005799
• PubChem ID: 53419947
• Update Time: 2025-06-10

tert-butyl 2-(3-bromo-5-fluorophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-bromo-5-fluorophenyl)pyrrolidine-1-carboxylate

• MDL： MFCD11976084
• Inchi： 1S/C15H19BrFNO2/c1-15(2,3)20-14(19)18-6-4-5-13(18)10-7-11(16)9-12(17)8-10/h7-9,13H,4-6H2,1-3H3
• InChI Key： OOACMMKGHSTWJB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC(F)=CC(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on tert-butyl 2-(3-bromo-5-fluorophenyl)pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-(3-Bromo-5-fluorophenyl)pyrrolidine-1-carboxylate (CAS: 1260877-43-7)

The compound tert-butyl 2-(3-bromo-5-fluorophenyl)pyrrolidine-1-carboxylate (CAS: 1260877-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and halogenated aromatic ring, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs).

One of the key advancements in the application of this compound is its role in the synthesis of novel bromodomain and extra-terminal (BET) inhibitors. Researchers have demonstrated that the bromo-fluorophenyl moiety enhances binding affinity to BET proteins, which are critical targets in oncology and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of tert-butyl 2-(3-bromo-5-fluorophenyl)pyrrolidine-1-carboxylate as a precursor in the development of a potent BET inhibitor with improved pharmacokinetic properties.

In addition to its pharmacological applications, recent synthetic methodologies have focused on optimizing the production of this compound. A team at the University of Cambridge developed a streamlined, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved overall efficiency. This innovation has practical implications for scaling up production in industrial settings.

Furthermore, the compound's structural features have been exploited in the design of positron emission tomography (PET) tracers. A 2024 study in ACS Chemical Neuroscience utilized the fluorine atom in the molecule to incorporate the radioisotope fluorine-18, enabling non-invasive imaging of neuroreceptor dynamics in vivo. This application underscores the compound's versatility beyond traditional medicinal chemistry.

Despite these advancements, challenges remain in the selective functionalization of the pyrrolidine ring without compromising the integrity of the bromo-fluorophenyl group. Current research efforts are directed toward developing more robust protecting group strategies and exploring asymmetric synthesis routes to access enantiomerically pure derivatives. These developments are expected to open new avenues for the compound's use in chiral drug synthesis.

In conclusion, tert-butyl 2-(3-bromo-5-fluorophenyl)pyrrolidine-1-carboxylate continues to be a valuable building block in pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, reflecting the interdisciplinary nature of modern chemical biology. Future research will likely focus on expanding its utility in targeted therapies and exploring its potential in emerging areas such as proteolysis-targeting chimeras (PROTACs).